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Compound of Interest

Compound Name: Carbacyclin

Cat. No.: B161070 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Carbacyclin. Adherence to these

procedures is vital to ensure personal safety and prevent environmental contamination.

Personal Protective Equipment (PPE)
Carbacyclin is classified as harmful if swallowed, in contact with skin, or inhaled[1][2][3].

Therefore, the use of appropriate personal protective equipment is mandatory. The required

PPE varies depending on the specific task being performed.
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Sources:[4][5]

Safe Handling and Operational Plan
Follow these procedural steps to ensure the safe handling of Carbacyclin throughout your

workflow.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage of Solid Form: Store the solid (powder) form of Carbacyclin Sodium Salt at -20°C in

a tightly sealed container, protected from moisture.

Labeling: Ensure the container is clearly labeled.

Preparation of Stock and Working Solutions
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Location: All solution preparations should be conducted in a chemical fume hood to minimize

inhalation exposure.

Solvents: Prepare concentrated stock solutions in a suitable solvent such as DMSO or

ethanol. For aqueous solutions, use a buffer with a pH in the neutral to slightly alkaline range

(pH 7.4-8.5) for optimal stability.

Aliquoting: It is highly recommended to aliquot the stock solution into single-use volumes in

tightly sealed vials. This practice prevents contamination and avoids degradation from

repeated freeze-thaw cycles.

Storage of Solutions:

Stock Solutions: Store aliquots at -20°C for short-to-medium term storage.

Working Solutions: For experiments requiring consistent potency, it is best to prepare the

working solution fresh from a frozen stock aliquot just before use. Storing diluted, aqueous

working solutions at 4°C for extended periods is not recommended.

Form Storage Temperature Conditions

Solid (Powder) -20°C
Tightly sealed, protected from

moisture

Stock Solution -20°C
Aliquoted into single-use

volumes

Working Solution Prepare Fresh
Not recommended for

extended storage at 4°C

Source:

Handling and Use
General Precautions: Avoid breathing dust, fumes, gas, mists, vapors, or spray. Wash your

face, hands, and any exposed skin thoroughly after handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prohibited Activities: Do not eat, drink, or smoke in areas where Carbacyclin is handled or

stored.

Disposal Plan
Carbacyclin must be managed as chemical waste. Adhere strictly to your institution's and local

hazardous waste regulations.

Do Not Drain Dispose: Never dispose of Carbacyclin solutions down the drain.

Waste Collection:

Solid Waste: Collect pure, unused Carbacyclin in a sealable, compatible waste container.

Avoid creating dust.

Liquid Waste: Collect all solutions containing Carbacyclin in a clearly labeled, sealable,

and compatible waste container.

Labeling: As soon as waste is added, attach a hazardous waste label that clearly identifies

the contents as "Carbacyclin Waste".

Storage: Store the sealed waste container in a designated, secure, cool, dry, and well-

ventilated waste accumulation area.

Pickup: When the container is full, complete a chemical collection request for pickup and

disposal by a licensed hazardous waste contractor.

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling of Carbacyclin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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